molecular formula C9H8INO4S B8549200 1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]-

1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]-

Cat. No.: B8549200
M. Wt: 353.14 g/mol
InChI Key: KXLGBHPJSGMVKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]- is a useful research compound. Its molecular formula is C9H8INO4S and its molecular weight is 353.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8INO4S

Molecular Weight

353.14 g/mol

IUPAC Name

(7-iodo-1-oxo-2,3-dihydroisoindol-4-yl) methanesulfonate

InChI

InChI=1S/C9H8INO4S/c1-16(13,14)15-7-3-2-6(10)8-5(7)4-11-9(8)12/h2-3H,4H2,1H3,(H,11,12)

InChI Key

KXLGBHPJSGMVKD-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OC1=C2CNC(=O)C2=C(C=C1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxy-7-iodoisoindolinone (400 mg, 1.45 mmol) was dissolved in dichloromethane (10 mL), and the solution was added with triethylamine (0.808 mL, 5.80 mmol) and added with methanesulfonyl chloride (0.224 mL, 2.89 mmol) at 0° C., followed by stirring at room temperature for 2 hours. The mixture was added with methanesulfonyl chloride (0.112 mL, 1.45 mmol) at 0° C., followed by stirring at room temperature for 2 hours. The reaction mixture was added with water and hexane. The precipitated solid was collected by filtration, washed with hexane and water and then dried under reduced pressure to obtain 4-methanesulfonyloxy-7-iodoisoindolinone (353 mg, yield 69%).
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.808 mL
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reactant
Reaction Step Two
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0.224 mL
Type
reactant
Reaction Step Three
Quantity
0.112 mL
Type
reactant
Reaction Step Four
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
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0 (± 1) mol
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solvent
Reaction Step Five

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